Cas no 139331-63-8 (2H-1,4-Benzothiazine-2-butanenitrile, 3,4-dihydro-3-oxo-)

• Product Name: 2H-1,4-Benzothiazine-2-butanenitrile, 3,4-dihydro-3-oxo-
• CAS No: 139331-63-8
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 1266492
• Update Time: 2024-08-03

2H-1,4-Benzothiazine-2-butanenitrile, 3,4-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine-2-butanenitrile, 3,4-dihydro-3-oxo-

• Inchi： 1S/C12H12N2OS/c13-8-4-3-7-11-12(15)14-9-5-1-2-6-10(9)16-11/h1-2,5-6,11H,3-4,7H2,(H,14,15)
• InChI Key： HPPHZQQVAUSXEJ-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2NC(=O)C1CCCC#N

Computed Properties

• Exact Mass: 232.06716

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 476.8±38.0 °C(Predicted)
• PSA: 52.89
• pka: 12.78±0.40(Predicted)